Cas no 261951-83-1 (3-Fluoro-2-(trifluoromethyl)benzyl alcohol)

• Product Name: 3-Fluoro-2-(trifluoromethyl)benzyl alcohol
• CAS No: 261951-83-1
• MF: C₈H₆F₄O
• MW: 194.126256465912
• MDL: MFCD01631567
• CID: 1075831
• PubChem ID: 2774788
• Update Time: 2025-06-09

3-Fluoro-2-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(trifluoromethyl)benzyl alcohol
• (3-fluoro-2-(trifluoromethyl)phenyl)methanol
• AC1MCOXN
• CTK8A2986
• JRD-0904
• MolPort-000-156-036
• SureCN488739
• F16155
• DTXSID20379220
• PS-8304
• 3-Fluoro-2-(trifluoromethyl)benzylalcohol
• [3-fluoro-2-(trifluoromethyl)phenyl]methanol
• MFCD01631567
• WDLGIHLFVHJXAK-UHFFFAOYSA-N
• SCHEMBL488739
• SY062411
• AKOS006227782
• CS-0318237
• 261951-83-1
• SB83864

• MDL： MFCD01631567
• Inchi： 1S/C8H6F4O/c9-6-3-1-2-5(4-13)7(6)8(10,11)12/h1-3,13H,4H2
• InChI Key： WDLGIHLFVHJXAK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CO)=C1C(F)(F)F

Computed Properties

• Exact Mass: 194.03547746g/mol
• Monoisotopic Mass: 194.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

3-Fluoro-2-(trifluoromethyl)benzyl alcohol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Fluoro-2-(trifluoromethyl)benzyl alcohol

Introduction to 3-Fluoro-2-(trifluoromethyl)benzyl alcohol (CAS No: 261951-83-1)

3-Fluoro-2-(trifluoromethyl)benzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No) 261951-83-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic alcohols, characterized by the presence of both a hydroxyl (-OH) group and fluorine-containing substituents, which contribute to its unique chemical properties and potential applications.

The molecular structure of 3-Fluoro-2-(trifluoromethyl)benzyl alcohol consists of a benzene ring substituted with a fluoro group at the 3-position and a trifluoromethyl group at the 2-position, in addition to the hydroxyl functionality. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms, particularly in the trifluoromethyl configuration, enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their role in developing novel therapeutic agents. The fluoro and trifluoromethyl groups are frequently incorporated into drug molecules to improve pharmacokinetic profiles, such as increasing bioavailability and prolonging half-life. For instance, studies have demonstrated that these substituents can modulate enzyme interactions, leading to more potent and selective drug candidates.

One of the most compelling aspects of 3-Fluoro-2-(trifluoromethyl)benzyl alcohol is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize various pharmacologically active molecules. A notable example includes its use in the development of kinase inhibitors, where the combination of hydroxyl and fluorinated aromatic groups facilitates optimal binding affinity to target proteins. Additionally, its application in designing antiviral agents has shown promise due to its ability to interfere with viral polymerase enzymes.

The agrochemical sector has also benefited from the incorporation of 3-Fluoro-2-(trifluoromethyl)benzyl alcohol into pesticide formulations. The structural features of this compound contribute to enhanced efficacy against pests while maintaining environmental safety. Recent studies highlight its role in developing next-generation herbicides that exhibit improved selectivity and reduced toxicity to non-target organisms.

From a synthetic chemistry perspective, 3-Fluoro-2-(trifluoromethyl)benzyl alcohol serves as a versatile precursor for constructing more complex molecules. Its reactivity allows for further functionalization through various organic transformations, such as nucleophilic substitution, oxidation, and coupling reactions. These capabilities make it an indispensable tool for chemists working on drug discovery pipelines and material science applications.

The pharmaceutical industry's emphasis on fluorinated compounds has driven innovation in synthetic methodologies tailored to 3-Fluoro-2-(trifluoromethyl)benzyl alcohol. Advances in catalytic processes have enabled more efficient and scalable production methods, reducing costs and improving accessibility for research purposes. For example, palladium-catalyzed cross-coupling reactions have been optimized for introducing fluorine atoms with high precision.

In conclusion, 3-Fluoro-2-(trifluoromethyl)benzyl alcohol (CAS No: 261951-83-1) represents a cornerstone in modern chemical synthesis and drug development. Its unique structural attributes make it indispensable for creating innovative therapeutic agents and sustainable agrochemical solutions. As research continues to uncover new applications for this compound, its significance in advancing scientific and industrial progress is undeniable.